Cas no 1019105-61-3 (N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide)

N,N-Diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide is a specialized sulfonamide derivative featuring a pyrazole core substituted with a triethoxybenzoyl group. Its molecular structure combines a sulfonamide moiety with a sterically hindered aromatic system, making it a candidate for applications in medicinal chemistry and agrochemical research. The compound's design offers potential advantages in selectivity and binding affinity due to its unique substitution pattern, which may enhance interactions with biological targets. The presence of multiple ethoxy groups could improve solubility and metabolic stability. This compound is of interest for further investigation in drug discovery or as a synthetic intermediate for developing novel bioactive molecules.
N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide structure
1019105-61-3 structure
Product Name:N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide
CAS No:1019105-61-3
MF:C22H33N3O6S
MW:467.578924894333
CID:6511723
Update Time:2025-05-21

N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide
    • N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)pyrazole-4-sulfonamide
    • Inchi: 1S/C22H33N3O6S/c1-8-24(9-2)32(27,28)21-15(6)23-25(16(21)7)22(26)17-13-18(29-10-3)20(31-12-5)19(14-17)30-11-4/h13-14H,8-12H2,1-7H3
    • InChI Key: PKAQRDUKKPWJDW-UHFFFAOYSA-N
    • SMILES: N1(C(=O)C2=CC(OCC)=C(OCC)C(OCC)=C2)C(C)=C(S(N(CC)CC)(=O)=O)C(C)=N1

N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide Pricemore >>

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Additional information on N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide (CAS No. 1019105-61-3)

N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide (CAS No. 1019105-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This sulfonamide derivative, characterized by its pyrazole core and triethoxybenzoyl moiety, exhibits properties that make it a candidate for various biochemical studies. Researchers are particularly interested in its potential as a modulator in enzymatic pathways, given its sulfonamide functional group, which is known for its bioactivity.

The compound's molecular structure combines a diethylamino group with a dimethylpyrazole ring, linked to a triethoxybenzoyl substituent. This configuration contributes to its solubility in organic solvents and its stability under physiological conditions. Recent studies have explored its interactions with protein targets, particularly in the context of enzyme inhibition and receptor binding. These investigations align with current trends in drug discovery, where sulfonamide-based compounds are being evaluated for their therapeutic potential in treating metabolic disorders and inflammatory conditions.

In the agrochemical sector, N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide has been studied for its potential role in plant growth regulation and pest control. Its structural similarity to known herbicidal and fungicidal agents has prompted research into its efficacy as a sustainable alternative to conventional agrochemicals. This aligns with the growing demand for eco-friendly solutions in agriculture, a topic frequently searched by stakeholders in the field.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and benzoylation, which are well-documented in the literature. Its CAS No. 1019105-61-3 serves as a unique identifier, facilitating accurate referencing in scientific databases and regulatory documents. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From a commercial perspective, N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide is available in limited quantities for research purposes. Its niche application spectrum makes it a subject of interest for specialized laboratories and academic institutions. Discussions in online forums and scientific communities often revolve around its structure-activity relationship (SAR) and potential modifications to enhance its bioactivity. These conversations reflect the broader curiosity about sulfonamide derivatives and their versatility in chemical biology.

Environmental and safety assessments of this compound indicate low acute toxicity, making it suitable for controlled laboratory use. However, proper handling protocols are recommended to minimize exposure. The compound's stability under various pH conditions and its degradation profile are topics of ongoing research, particularly in the context of green chemistry principles. This focus on sustainability resonates with current industry priorities, as evidenced by frequent searches for biodegradable chemicals and low-impact agrochemicals.

In summary, N,N-diethyl-3,5-dimethyl-1-(3,4,5-triethoxybenzoyl)-1H-pyrazole-4-sulfonamide (CAS No. 1019105-61-3) represents a promising area of exploration in both pharmaceutical and agrochemical sciences. Its unique structural attributes and potential applications align with contemporary research trends, including drug discovery, sustainable agriculture, and molecular design. As scientific understanding of this compound deepens, its role in addressing global challenges in health and agriculture may become increasingly significant.

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